Cas no 2600559-83-7 (synthesis-22)

synthesis-22 structure
synthesis-22 structure
Product Name:synthesis-22
CAS No:2600559-83-7
MF:C15H18INO2
MW:371.213396549225
CID:6777509
Update Time:2025-07-16

synthesis-22 Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(6-azaspiro[2.5]oct-6-yl)-4-iodo-, methyl ester
    • synthesis-22
    • Inchi: 1S/C15H18INO2/c1-19-14(18)12-3-2-11(16)10-13(12)17-8-6-15(4-5-15)7-9-17/h2-3,10H,4-9H2,1H3
    • InChI Key: NIAMWYFPJPSQQW-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(I)C=C1N1CCC2(CC2)CC1

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 459.3±40.0 °C(Predicted)
  • pka: 5.68±0.40(Predicted)

synthesis-22 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-100mg
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
100mg
¥125.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-250mg
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
250mg
¥210.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-500mg
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
500mg
¥350.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-1g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
1g
¥521.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-5g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
5g
¥1563.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-10g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
10g
¥2607.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-25g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
25g
¥5214.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-50g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
50g
¥8342.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-100g
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
100g
¥13556.0 2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBUF554-100.0mg
methyl 2-(6-azaspiro[2.5]octan-6-yl)-4-iodo-benzoate
2600559-83-7 97%
100.0mg
¥125.0000 2025-04-11

Additional information on synthesis-22

Research Brief on Compound 2600559-83-7 and Synthesis-22: Advances in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of compound 2600559-83-7 and its derivative, Synthesis-22, in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2600559-83-7, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The synthesis and optimization of Synthesis-22 have been a focal point for researchers aiming to enhance its bioavailability and efficacy.

The primary objective of recent research has been to elucidate the molecular mechanisms underlying the biological activity of 2600559-83-7 and to refine the synthetic pathways for producing Synthesis-22. Advanced techniques such as high-throughput screening (HTS) and computational modeling have been employed to identify optimal reaction conditions and to predict the compound's interaction with biological targets. These efforts have yielded significant insights into the compound's pharmacokinetics and pharmacodynamics.

One of the key findings from recent studies is the ability of Synthesis-22 to selectively inhibit specific enzymes involved in inflammatory pathways. This selectivity has been attributed to the compound's unique structural features, which allow it to bind with high affinity to the active sites of target enzymes. Additionally, researchers have reported improved stability and reduced toxicity profiles for Synthesis-22 compared to earlier analogs, making it a strong candidate for further preclinical development.

In terms of methodology, recent work has leveraged state-of-the-art analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize the purity and structural integrity of Synthesis-22. These analyses have confirmed the reproducibility of the synthesis process and have provided a foundation for scaling up production. Furthermore, in vitro and in vivo studies have demonstrated the compound's efficacy in disease models, particularly in conditions characterized by chronic inflammation and oxidative stress.

The implications of these findings are far-reaching, as Synthesis-22 represents a potential breakthrough in the development of next-generation therapeutics. Its ability to modulate specific biological pathways with minimal off-target effects positions it as a valuable tool for both academic research and industrial applications. Future studies are expected to focus on clinical translation, with an emphasis on optimizing dosing regimens and evaluating long-term safety profiles.

In conclusion, the ongoing research on compound 2600559-83-7 and Synthesis-22 underscores the dynamic interplay between chemical synthesis and biological discovery. The advancements in this area not only enhance our understanding of molecular interactions but also pave the way for innovative therapeutic strategies. As the field continues to evolve, the integration of multidisciplinary approaches will be crucial for realizing the full potential of these compounds in addressing unmet medical needs.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk